1-acetyl-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)piperidine-4-carboxamide

• IUPAC Name: 1-acetyl-N-(4-pyrazin-2-yloxycyclohexyl)piperidine-4-carboxamide
• InChI: InChI=1S/C18H26N4O3/c1-13(23)22-10-6-14(7-11-22)18(24)21-15-2-4-16(5-3-15)25-17-12-19-8-9-20-17/h8-9,12,14-16H,2-7,10-11H2,1H3,(H,21,24)
• InChI Key: XDXIJGLDWGDPMM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C(=O)NC2CCC(CC2)OC3=NC=CN=C3
• Molecular Formula: C18H26N4O3
• Molecular Weight: 346.4 g/mol

Description

1-acetyl-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)piperidine-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is also known as JNJ-40411813 and belongs to the class of piperidine carboxamides.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research into the synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols demonstrates the interest in heterocyclic compounds for their potential applications in medicinal chemistry and drug design. These compounds are synthesized using arylaldehydes, ammonium formate, and acetoacetanilide, showcasing the versatility and reactivity of pyridine derivatives in chemical synthesis (Karthikeyan, Vijayakumar, & Sarveswari, 2014).

Cocrystallization Studies

Cocrystallization behavior of isomeric pyridine carboxamides with antitubercular drug Pyrazinoic Acid has been investigated, indicating the importance of structural and electrostatic compatibility in the formation of cocrystals or eutectics. This research is vital for understanding drug-drug interactions and for the development of pharmaceutical formulations (Prasad et al., 2015).

Pharmacological Applications

Studies on the synthesis and pharmacological evaluation of thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives from 2-chloro-6-ethoxy-4-acetylpyridine have shown significant analgesic and antiparkinsonian activities. This research highlights the therapeutic potential of pyridine derivatives in developing treatments for pain and Parkinson's disease (Amr, Maigali, & Abdulla, 2008).

Antimicrobial and Analgesic Activities

The synthesis and biological activity studies of 2-Aryl-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxamides, including testing for antimicrobial and analgesic properties, exemplify the ongoing interest in developing new compounds with potential therapeutic applications. Such compounds could lead to new treatments for bacterial infections and pain management (Nosova et al., 2020).